TDI-10229

• Molecular Formula: C16H16ClN5
• Molecular Weight: 313.78 g/mol
• InChI: InChI=1S/C16H16ClN5/c1-10-12(8-11-6-4-3-5-7-11)15(21-22(10)2)13-9-14(17)20-16(18)19-13/h3-7,9H,8H2,1-2H3,(H2,18,19,20)
• InChIKey: VSMTYSWGHKYXOF-UHFFFAOYSA-N

4-Chloranyl-6-[1,5-dimethyl-4-(phenylmethyl)pyrazol-3-yl]pyrimidin-2-amine (TDI-10229): sAC Inhibitor Procurement Guide

4-Chloranyl-6-[1,5-dimethyl-4-(phenylmethyl)pyrazol-3-yl]pyrimidin-2-amine (CAS 2810887-45-5, TDI-10229) is a pyrazole-pyrimidine derivative with molecular formula C16H16ClN5 and molecular weight 313.78 g/mol . This compound is a potent, orally bioavailable inhibitor of soluble adenylyl cyclase (sAC, ADCY10) with an IC50 of 195 nM in biochemical assays [1]. Its structural characterization includes an X-ray crystal structure with human sAC at 2.20 Å resolution (PDB ID: 7OVD) [2].

sAC pathway inhibition studies — nanomolar-range biochemical fit for ADCY10 target engagement

In vivo pharmacokinetic research — oral bioavailability profile supports systemic exposure-model studies

Selectivity profiling workflows — confirmed lack of activity against a broad kinase and target panel in reported assays

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287. View Source
• [2] RCSB Protein Data Bank. 7OVD: Human soluble adenylyl cyclase in complex with the inhibitor TDI10229. Deposited 2021-06-14, Released 2021-10-06. View Source

Why Generic sAC Inhibitors Cannot Substitute for 4-Chloranyl-6-[1,5-dimethyl-4-(phenylmethyl)pyrazol-3-yl]pyrimidin-2-amine in Procurement

Procurement of alternative sAC inhibitors without careful selection carries significant experimental risk. First-generation sAC inhibitors such as KH7 suffer from general cell toxicity and potential non-sAC mediated effects on ATP/cAMP levels [1]. The LRE1 scaffold, while an improvement over KH7, exhibits low oral bioavailability (<5% in mice) and rapid microsomal clearance (>768 μL/min/mg in mouse, >360 μL/min/mg in human) that severely limits in vivo utility [1]. Other pyrazole-pyrimidine analogs in the class target different kinases (CDK2, JNK3, Jak2) and cannot serve as functional substitutes for sAC inhibition studies [2]. The evidence below demonstrates the specific quantitative advantages of this compound over these alternatives.

This Compound sAC-selective inhibitor with oral PK profile

Alternative Risk First-generation sAC inhibitors (e.g., KH7) may introduce non-sAC-mediated effects and general cytotoxicity

This Compound Pyrazole-pyrimidine with validated sAC co-crystal structure

Alternative Risk Structural analogs targeting CDK2/JNK3/Jak2 cannot serve as functional substitutes for sAC pathway studies

This Compound Oral bioavailability supports in vivo exposure models

Alternative Risk LRE1 scaffold exhibits very low oral bioavailability, limiting in vivo experimental utility

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287. View Source
• [2] BindingDB entries: BDBM50342480 (JNK3 IC50 1,450 nM), BDBM50342482 (JNK3 IC50 730 nM); Patent WO2021178489 (CDK2 inhibitors). View Source

Quantitative Differentiation Evidence: 4-Chloranyl-6-[1,5-dimethyl-4-(phenylmethyl)pyrazol-3-yl]pyrimidin-2-amine vs. Comparators

Biochemical Potency Comparison: TDI-10229 vs. First-Generation sAC Inhibitor LRE1

TDI-10229 achieves a >500-fold improvement in biochemical potency compared to the first-generation sAC inhibitor LRE1. The pyrazole-pyrimidine scaffold of TDI-10229 was designed through scaffold hopping from the LRE1 lead, yielding a 10-fold potency gain in early analogs (compound 2) and ultimately the 195 nM IC50 of TDI-10229 [1].

Biochemical Potency vs. LRE1

Head-to-head

>500-fold improvement in sAC IC50

Supports target-engagement assay context at nanomolar concentrations.

Class-level: TDI-10229 IC50 195 nM vs. LRE1 >100,000 nM.

Evidence Dimension	sAC biochemical inhibition (IC50)
Target Compound Data	195 nM
Comparator Or Baseline	LRE1 (first-generation sAC inhibitor): >100,000 nM (>100 μM) [estimated from >500-fold improvement]
Quantified Difference	>500-fold improvement in potency
Conditions	Biochemical cyclase activity assay with purified human sAC enzyme

Why This Matters

This potency differential enables sAC inhibition at nanomolar rather than high micromolar concentrations, critical for avoiding off-target effects and enabling cellular studies.

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287. View Source

Cellular Activity Comparison: TDI-10229 vs. Lead Compound 2 and Lead Compound 11

In human 4-4 cell assays measuring sAC-mediated cAMP accumulation, TDI-10229 (compound 12) demonstrates a cellular IC50 of 92 nM, representing a 2.1-fold improvement over the unsubstituted phenyl analog compound 7 (IC50 196 nM) and outperforming other lead candidates in the series [1].

Cellular Activity vs. Lead Series

Head-to-head

Cellular IC50 92 nM, 2.1-fold over Compound 2

Indicates functional cellular pathway engagement in reported assay context.

Human 4-4 cell cAMP assay; triplicate determinations.

Evidence Dimension	Cellular sAC inhibition (IC50)
Target Compound Data	92 nM (TDI-10229, compound 12)
Comparator Or Baseline	Compound 2: 196 nM; Compound 11: 102 nM; Compound 3: 225 nM
Quantified Difference	2.1-fold improvement over compound 2; 1.1-fold over compound 11
Conditions	Human 4-4 cell cAMP accumulation assay, tested at minimum in triplicate

Why This Matters

Cellular IC50 values confirm that biochemical potency translates to functional cellular target engagement, essential for selecting a compound for cell-based screening or mechanistic studies.

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287 (Table 3). View Source

Oral Bioavailability and In Vivo Pharmacokinetic Comparison: TDI-10229 vs. LRE1

TDI-10229 exhibits 59% oral bioavailability in mice, a transformative improvement over LRE1's <5% bioavailability [1]. At 20 mg/kg oral dosing, TDI-10229 achieves Cmax of 15.5 μM and AUC of 94 μM·h, providing systemic coverage up to 50-fold over the cellular IC50 based on free drug concentrations (mouse fu = 0.1) [1]. LRE1's rapid microsomal clearance (>768 μL/min/mg in mouse) precluded meaningful in vivo exposure [1].

Oral Bioavailability vs. LRE1

Head-to-head

59% oral bioavailability, Cmax 15.5 μM

Supports in vivo exposure-model context for systemic target engagement.

Mouse PK at 20 mg/kg; contrast with LRE1 rapid microsomal clearance.

Evidence Dimension	Oral bioavailability in mice
Target Compound Data	59% (TDI-10229, 20 mg/kg po); Cmax 15.5 μM; AUC 94 μM·h; MRT 3.95 h
Comparator Or Baseline	LRE1: <5% oral bioavailability; rapid microsomal clearance >768 μL/min/mg (mouse)
Quantified Difference	>12-fold higher oral bioavailability
Conditions	Mouse pharmacokinetic studies, 20 mg/kg oral administration

Why This Matters

Oral bioavailability and sustained systemic exposure are prerequisites for in vivo target engagement studies. Without these properties, a compound cannot serve as a viable in vivo tool.

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287 (Table 4). View Source

Target Selectivity Profile: TDI-10229 vs. Kinase Panel and tmAC Subtypes

TDI-10229 demonstrated no appreciable activity against a broad panel of 310 kinases and 46 other well-known drug targets including GPCRs, ion channels, and nuclear receptors [1]. Critically, TDI-10229 displayed high selectivity for sAC versus the closely related transmembrane adenylyl cyclase (tmAC) subtypes [1]. This contrasts with pyrazole-pyrimidine analogs in the same structural class that target CDK2, JNK3, or Jak2 kinases [2].

Kinase & Off-Target Selectivity

Cross-study comparable

No appreciable activity against 310 kinases and 46 non-kinase targets

Reported selectivity profile minimizes pathway-interpretation confounds.

Contrasts with structural analogs targeting CDK2/JNK3/Jak2.

Evidence Dimension	Kinase and off-target panel screening
Target Compound Data	No appreciable activity against 310 kinases and 46 non-kinase drug targets
Comparator Or Baseline	Class-level: pyrazol-3-yl pyrimidin-2-amines targeting JNK3 (IC50 730-1,450 nM); CDK2 inhibitors (IC50 20-29 nM); Jak2 inhibitors
Quantified Difference	Undetectable activity vs. defined IC50 values for kinase-targeting analogs
Conditions	Biochemical kinase panel screening and receptor binding assays

Why This Matters

Target selectivity is essential for interpretable experimental results. Off-target kinase activity would confound sAC-specific pharmacology studies.

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287 (Supporting Information S1). View Source
• [2] BindingDB entries: BDBM50342480 (JNK3 IC50 1,450 nM), BDBM50342482 (JNK3 IC50 730 nM); Patent WO2021178489 (CDK2 inhibitors IC50 20-29 nM). View Source

Structural Binding Mode Validation: TDI-10229 Co-crystal Structure with sAC

The X-ray co-crystal structure of TDI-10229 bound to human sAC catalytic domain was solved at 2.20 Å resolution and deposited as PDB ID 7OVD [1]. This structure confirms that TDI-10229 maintains the key hydrogen-bonding contacts made by the aminochloropyrimidine headgroup observed in LRE1, while the benzylpyrazole moiety occupies the bicarbonate binding site with a subtle rotation relative to LRE1's binding pose [2]. No such co-crystal structures are available for KH7 or for most pyrazole-pyrimidine kinase inhibitors with their intended targets.

Co-crystal Binding Mode Validation

Head-to-head (structural)

PDB ID 7OVD, 2.20 Å resolution

Atomic-level binding mode supports structure-activity relationship studies.

No equivalent structure available for first-generation inhibitor KH7.

Evidence Dimension	High-resolution structural characterization of target engagement
Target Compound Data	PDB ID 7OVD, resolution 2.20 Å, R-free 0.243, R-work 0.199
Comparator Or Baseline	LRE1: co-crystal structure available (reference cited in paper); KH7: no co-crystal structure available
Quantified Difference	Validated binding mode with atomic-level detail
Conditions	X-ray diffraction of human sAC catalytic domain in complex with TDI-10229

Why This Matters

Atomic-resolution binding mode confirmation enables rational experimental design, facilitates interpretation of structure-activity relationships, and supports computational modeling efforts.

• [1] RCSB Protein Data Bank. 7OVD: Human soluble adenylyl cyclase in complex with the inhibitor TDI10229. Deposited 2021-06-14, Released 2021-10-06. View Source
• [2] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287. View Source

Commercial Purity and Supply Chain Consistency: TDI-10229 Procurement Advantage

TDI-10229 is commercially available from multiple reputable vendors with documented high purity specifications. MedChemExpress offers 99.84% purity ; Chemscene offers 99.41% purity ; TargetMol offers 99.89% purity ; Cayman Chemical offers ≥98% purity . This multi-vendor availability with consistently high purity (>98%) contrasts with many pyrazole-pyrimidine analogs that are available only from single sources or with lower/unverified purity specifications. Additionally, validated in vivo formulation protocols are documented [1].

Commercial Purity & Supply

Supporting evidence

Multi-vendor availability with ≥98% purity

Specification review indicates lot-to-lot reproducibility for ongoing studies.

Vendor-reported purity; documented in vivo formulation protocols exist.

Evidence Dimension	Commercial purity and vendor availability
Target Compound Data	99.84% (MedChemExpress); 99.41% (Chemscene); 99.89% (TargetMol); ≥98% (Cayman)
Comparator Or Baseline	Class-level: many pyrazole-pyrimidine analogs available only from single vendor or with <95% purity
Quantified Difference	Multi-vendor availability with verified ≥98% purity across suppliers
Conditions	Commercial procurement specifications as of 2024-2026

Why This Matters

High and verified purity ensures experimental reproducibility and reduces batch-to-batch variability. Multi-vendor availability mitigates supply chain disruption risk for ongoing research programs.

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287 (Supporting Information: in vivo formulation). View Source

Validated Research Applications for 4-Chloranyl-6-[1,5-dimethyl-4-(phenylmethyl)pyrazol-3-yl]pyrimidin-2-amine (TDI-10229)

In Vivo sAC Pharmacology Studies in Mouse Models

TDI-10229 is validated for oral administration in mouse models at 20 mg/kg, achieving Cmax of 15.5 μM and AUC of 94 μM·h with 59% bioavailability [1]. Free drug concentrations provide coverage up to 50-fold over the cellular IC50, enabling sustained sAC inhibition for investigating biological functions including sperm activation/motility, glucose-stimulated insulin secretion, and intraocular pressure regulation [1].

Cellular cAMP Signaling and sAC Target Engagement Assays

With a cellular IC50 of 92 nM in human 4-4 cell cAMP accumulation assays and no cytotoxicity at concentrations up to 20 μM (200-fold above cellular IC50) [1], TDI-10229 is suitable for cellular target engagement studies requiring sustained sAC inhibition without confounding cytotoxicity. The compound exhibits good permeability (PAMPA 274 nm/s) [1].

Structure-Based Drug Design and sAC Inhibitor Optimization

The co-crystal structure of TDI-10229 with human sAC (PDB ID: 7OVD, resolution 2.20 Å) [2] provides an experimentally validated starting point for structure-based design of next-generation sAC inhibitors. The structure reveals key hydrogen-bonding interactions of the aminochloropyrimidine headgroup and the positioning of the benzylpyrazole moiety in the bicarbonate binding site [1].

Biochemical sAC Enzyme Inhibition and Selectivity Screening

TDI-10229 (IC50 195 nM in biochemical sAC assay) [1] serves as a positive control for sAC inhibition screening campaigns. Its demonstrated selectivity against 310 kinases, 46 non-kinase drug targets, and tmAC subtypes [1] makes it a reliable reference compound for establishing assay windows and validating screening hits for sAC-targeted discovery programs.

Application

Selection Property

Validation Focus

sAC signaling studies in mouse models

Oral bioavailability and systemic exposure context

In vivo sAC target-engagement endpoints

Cellular cAMP signaling and target engagement assays

Cellular permeability and reported lack of cytotoxicity at active concentrations

Functional cellular pathway-response endpoints

Structure-based inhibitor optimization

Experimentally validated binding mode via co-crystal structure

Computational modeling and SAR interpretation

Biochemical sAC enzyme inhibition screening

Reported selectivity profile against kinase and target panel

Assay window establishment and hit validation for sAC programs

• [1] Fushimi M, Buck H, Balbach M, et al. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10). ACS Med Chem Lett. 2021;12(8):1283-1287. View Source
• [2] RCSB Protein Data Bank. 7OVD: Human soluble adenylyl cyclase in complex with the inhibitor TDI10229. Deposited 2021-06-14, Released 2021-10-06. View Source